(2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-ol is a chemical compound that belongs to the class of benzofuran derivatives. It is also known as DBF and has been the subject of scientific research due to its potential pharmacological properties.
Mechanism of Action
The exact mechanism of action of (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-ol is not fully understood. However, it has been suggested that it may act by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It may also have an effect on the immune system by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-ol has a number of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α in the brain. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-ol in lab experiments is that it has been found to be relatively safe and well-tolerated in animal models. However, one of the limitations is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.
Future Directions
There are a number of future directions for research on (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-ol. One area of research could be to investigate its potential use as an antidepressant and anxiolytic agent in humans. Another area of research could be to investigate its potential use in the treatment of inflammatory and autoimmune diseases. Additionally, further studies could be conducted to elucidate its exact mechanism of action and to identify potential targets for drug development.
Synthesis Methods
The synthesis of (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-ol involves the reaction between 2,3-dihydrobenzofuran and (R)-1-chloro-2-propanol in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or tetrahydrofuran at a temperature of around 60-70°C. The yield of the product is typically around 50-60%.
Scientific Research Applications
(2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-ol has been the subject of scientific research due to its potential pharmacological properties. It has been found to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. It has also been investigated for its potential use as an antidepressant and anxiolytic agent.
properties
IUPAC Name |
(2R)-2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-8(7-12)9-2-3-11-10(6-9)4-5-13-11/h2-3,6,8,12H,4-5,7H2,1H3/t8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BASZNHWCMLQZGI-QMMMGPOBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C1=CC2=C(C=C1)OCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CO)C1=CC2=C(C=C1)OCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.